Methyl vinyl ketone

• CAS No.: 78-94-4
• Product Name: Methyl vinyl ketone
• Molecular Formula: C4H6O
• Molecular Weight: 70.09 g/mol
• IUPAC Name: but-3-en-2-one
• Standard InChI: InChI=1S/C4H6O/c1-3-4(2)5/h3H,1H2,2H3
• Standard InChIKey: FUSUHKVFWTUUBE-UHFFFAOYSA-N
• SMILES: CC(=O)C=C
• Canonical SMILES: CC(=O)C=C
• Boiling Point: 179 °F at 760 mm Hg (EPA, 1998); 81.4 °C; 81 °C; 179°F
• Colorform: Colorless liquid
• Density: 0.8407 to 0.8636 at 68 to 77 °F (EPA, 1998); 0.8636 at 20 °C/4 °C; 0.8407 at 25 °C/4 °C; Relative density (water = 1): 0.86; 0.8407
• Flash Point: 20 °F (EPA, 1998); 20 °F (-7 °C) (Closed cup); 30 °F (open cup); -7 °C c.c.; 20°F
• Melting Point: 20 °F (EPA, 1998); FP: 20 °F = -7 °C = 266 deg K; -7 °C; 20°F
• Physical Description: Methyl vinyl ketone appears as a clear colorless liquid with a pungent odor. Flash point 20° F. May polymerize with the release of heat under exposure to heat or contamination. Less dense than water. Highly toxic by inhalation. Causes burns to skin, eyes and mucous membranes.; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.; A clear colorless liquid with a pungent odor.
• Description: Methyl vinyl ketone appears as a clear colorless liquid with a pungent odor. Flash point 20° F. May polymerize with the release of heat under exposure to heat or contamination. Less dense than water. Highly toxic by inhalation. Causes burns to skin, eyes and mucous membranes.; , also known as 2-butenone or acetyl ethylene, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. can be biosynthesized from but-1-ene and butan-2-one. Outside of the human body, can be found in a number of food items such as fireweed, german camomile, cupuaçu, and almond. This makes a potential biomarker for the consumption of these food products.; Buten-2-one is a methyl ketone that is butan-2-one with an unsaturation at position 3. It is a methyl ketone and an enone. It derives from a butan-2-one and a but-1-ene.
• Shelf Life: POLYMERIZES ON STANDING
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); Easily sol in methanol, ethanol, ether, acetone, glacial acetic acid; slightly sol in hydrocarbons.; Slightly soluble in carbon tetrachloride; soluble in benzene; Solubility in water: good
• Synonyms: 1-Buten-3-one; 2-Butenone; 3-Oxo-1-butene; 3-Oxobutene; Methyl Vinyl Ketone; NSC 4853; Vinyl Methyl Ketone; MVK
• Vapor Density: 2.41 (EPA, 1998) (Relative to Air); 2.41 (Air = 1); Relative vapor density (air = 1): 2.4; 2.41
• Vapor Pressure: 86 mm Hg at 72 °F ; 276 mm Hg at 124° F; 661 mm Hg at 167° F (NTP, 1992); 152 mm Hg at 25 °C (est); Vapor pressure, kPa at 25 °C: 11; 86 mmHg at 72°F
• PubChem Compound: 6570
• Last Modified: Nov 11 2021